Desethyl kbt-3022

• IUPAC Name: 2-[2-[4,5-bis(4-methoxyphenyl)-1,3-thiazol-2-yl]pyrrol-1-yl]acetic acid
• InChI: InChI=1S/C23H20N2O4S/c1-28-17-9-5-15(6-10-17)21-22(16-7-11-18(29-2)12-8-16)30-23(24-21)19-4-3-13-25(19)14-20(26)27/h3-13H,14H2,1-2H3,(H,26,27)
• InChI Key: KJSPVPWIMGZXOF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(SC(=N2)C3=CC=CN3CC(=O)O)C4=CC=C(C=C4)OC
• Molecular Formula: C23H20N2O4S
• DSSTOX Substance ID: DTXSID30143656
• Molecular Weight: 420.5 g/mol
• CAS RN: 101001-72-3

Description

Desethyl KBT-3022 is the main active metabolite of the new antiplatelet agent, KBT-3022. It has been found to prolong the time required to achieve thrombotic occlusion in the femoral artery and inhibit collagen-induced platelet aggregation in whole blood ex vivo, each in a dose-dependent manner.

Molecular Structure Analysis

The molecular formula of Desethyl KBT-3022 is C23H20N2O4S. The InChI string representation of its structure is InChI=1S/C23H20N2O4S/c1-28-17-9-5-15(6-10-17)21-22(16-7-11-18(29-2)12-8-16)30-23(24-21)19-4-3-13-25(19)14-20(26)27/h3-13H,14H2,1-2H3,(H,26,27).

Physical And Chemical Properties Analysis

Desethyl KBT-3022 has a molecular weight of 420.48. It is soluble in DMSO.

Relevant Papers

• "Antithrombotic effects in a rat model of aspirin-insensitive arterial thrombosis of desethyl KBT-3022, the main active metabolite of a new antiplatelet agent, KBT-3022".
• "Determination of the main metabolite (desethyl KBT-3022) of a new antiplatelet agent, KBT-3022 in plasma by gas chromatography".
• "Inhibitory Effects of the New Anti-platelet Agent KBT-3022 and Its Metabolite on Rabbit Neutrophil Function In Vitro".

Scientific Research Applications

• A method for determining Desethyl KBT-3022 in plasma was developed, useful for pharmacokinetic studies and monitoring its concentration in plasma (Nakada, Shimada, & Awata, 1992).

• Desethyl KBT-3022 was found to have potent antithrombotic effects in a rat model, suggesting its potential as a therapeutic agent for thrombosis (Shimazawa et al., 1997).

• It was observed that Desethyl KBT-3022 inhibits cyclooxygenase, which may contribute to its antiplatelet effects (Matsuo et al., 1997).

• The pharmacokinetics and pharmacological effects of KBT-3022 and its metabolite Desethyl KBT-3022 were investigated, providing insights into their metabolism and efficacy (Fujikawa et al., 1997).

• Desethyl KBT-3022 exhibited inhibitory effects on rabbit neutrophil function in vitro, indicating its potential broader spectrum of action in inhibiting neutrophil activation (Yokota et al., 1996).

• Its effects on experimental brain edema suggested that Desethyl KBT-3022 might be useful in preventing both cytotoxic and vasogenic edema, potentially aiding in the treatment of cerebrovascular disorders (Yamamoto et al., 1996).

Mechanism of Action

Desethyl KBT-3022 inhibits the thrombin-induced aggregation of washed platelets in a concentration-dependent manner. It is also found to inhibit cyclooxygenase.

Synthesis routes and methods

Procedure details

Ethyl 2-[4,5-bis(4-methoxyphenyl)thiazol-2-yl]-pyrrole-1-acetate (prepared in Example 14) (3.59 g, 8 mmole) and potassium hydroxide (0.90 g, 16 mmoles) are added to ethanol (80 ml), and the mixture is refluxed for 5 minutes. After distilling off ethanol, the resulting residue is dissolved in water. To the aqueous solution is added 10% hydrochloric acid, and the precipitated crystals are separated by filtration and dried to give crude crystals (3.20 g). The crude crystals are recrystallized from benzene to give 2-[4,5-bis(4-methoxyphenyl)thiazol-2-yl]-pyrrole-1-acetic acid (2.69 g, yield: 80%).